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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the network architecture that powers Meta

Platforms' vast suite of applications. Understanding the design and operation of such a large-

scale network can offer insights into the principles of distributed systems, data management,

and resilient infrastructure, concepts that are increasingly relevant in data-intensive scientific

research and drug development. While the core subject is network engineering, the

methodologies for ensuring reliability and performance at scale are analogous to the rigorous

protocols required in experimental and computational science.

Executive Summary
Meta's global network is a complex and highly sophisticated ecosystem designed for massive

scale, high availability, and low latency. It is fundamentally composed of three main

components: the Data Center Network (Fabric), the Global Backbone Network, and the Edge

Network. This infrastructure connects billions of users to Meta's services and facilitates the

massive internal data movement required for AI training, data analytics, and service delivery.

The primary public-facing network is identified by the Autonomous System Number (ASN)

AS32934.

Regarding AS1928370, extensive searches of public routing databases and network

information sources have yielded no information. This suggests that AS1928370 is not a

publicly routed Autonomous System and is not publicly associated with Meta Platforms.
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Therefore, this guide will focus on the known and publicly documented aspects of Meta's

network architecture.

Meta's Global Infrastructure: A Quantitative
Overview
Meta's physical infrastructure is distributed globally to ensure a responsive and reliable user

experience. The following tables summarize the key quantitative aspects of their network

footprint.

Infrastructure Component Quantity Notes

Data Center Campuses 30+

Includes operational and

announced campuses

worldwide.[1]

Data Center Locations 22+
Spanning the United States,

Europe, and Asia-Pacific.[2]

Total Data Centers 112
Includes 80 operational and 31

upcoming facilities.[3]

Points of Presence (PoPs) 154 cities in 67 countries
These edge locations bring

Meta's network closer to users.

Primary ASN AS32934
The main identifier for Meta's

network on the public internet.

Core Network Architecture
Meta's network can be logically divided into the data center, the backbone connecting these

data centers, and the edge where it connects to the rest of the internet.

Data Center Network: The Fabric
Within its data centers, Meta employs a high-performance, non-oversubscribed network

topology known as the "data center fabric." This design has evolved from an earlier "four-post"

cluster architecture to a more scalable and resilient spine-and-pod (or Clos) topology.
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The key characteristics of the data center fabric are:

Layer 3 Design: The network operates at Layer 3 (the network layer), utilizing Border

Gateway Protocol (BGP) as its primary routing protocol. This simplifies the design and

improves scalability compared to traditional Layer 2 networks.

Spine and Pods: The architecture consists of "pods," which are units of servers and their top-

of-rack (TOR) switches, and multiple "spine" planes that interconnect all the pods. This

allows for massive east-west (server-to-server) bandwidth, which is critical for Meta's

distributed applications and AI workloads.

ECMP for Load Balancing: Equal-Cost Multi-Path (ECMP) routing is used extensively to

distribute traffic across multiple available paths, maximizing bandwidth utilization and

providing resilience to link failures.

Meta's Data Center Fabric (Clos) Topology

Global Backbone Network
Meta's data centers are interconnected by a massive private wide-area network (WAN) known

as the Backbone. This network is engineered to handle terabits of traffic per second and is

composed of two distinct parts:

Express Backbone (EBB): This is a high-capacity, highly engineered network specifically for

data center-to-data center traffic. EBB is optimized for the massive data replication and AI

training workloads that are internal to Meta's infrastructure. It uses a custom software stack,

including the Open/R routing protocol and a centralized traffic engineering controller, to

manage traffic flow and ensure high performance.

Classic Backbone (CBB): This network handles traffic between Meta's data centers and its

Points of Presence (PoPs) worldwide. It is the network that connects Meta's services to the

global internet and its peering partners.
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Meta's Global Backbone and Edge Network

Peering and Connectivity: AS32934
Meta's network, under AS32934, engages in extensive peering with other internet service

providers (ISPs) and content delivery networks (CDNs). Peering is the practice of

interconnecting networks to exchange traffic directly, without paying a third party to carry the

traffic across the internet. This is crucial for large content providers like Meta to ensure low-

latency, high-bandwidth connections to their users.
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Peering and Connectivity Data for
AS32934

Peering Relationships

Meta peers with hundreds of other networks

globally at major Internet Exchange Points

(IXPs) and through private network

interconnects (PNIs).

Traffic Ratio

The traffic ratio is heavily outbound, meaning

Meta sends significantly more data to other

networks than it receives.

Geographic Scope Global.

"Experimental Protocols": Network Monitoring and
Analysis
In the context of network engineering, "experimental protocols" can be understood as the

methodologies and tools used to monitor, analyze, and ensure the performance and reliability

of the network. Meta has developed several sophisticated in-house tools for this purpose.
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Tool/Methodology Description

NetNORAD

A system that treats the network as a "black

box" and uses end-to-end probing to measure

packet loss and latency. Servers constantly

send and receive probe packets to each other,

and the collected statistics are used to infer

network failures independently of device-level

monitoring.

Millisampler

A lightweight, eBPF-based tool for fine-grained

network traffic analysis. It allows engineers to

observe and debug network performance at

millisecond timescales, which is crucial for

identifying and addressing microbursts and

other transient network issues that can impact

application performance.

FBAR (Facebook Auto-Remediation)

An automated system that detects hardware

and connectivity failures and executes

customizable remediation actions to fix them.

This allows Meta to manage hardware failures

at scale with minimal service disruption.

Network SLOs

Meta defines Network Service Level Objectives

(SLOs) which are the minimum network

requirements for a good user experience. These

SLOs are used to evaluate network

performance and identify areas for

improvement.

The workflow for detecting and mitigating a network issue can be visualized as follows:
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Network Issue Detection and Remediation Workflow

Conclusion
Meta Platforms' network is a testament to the principles of scalable, resilient, and high-

performance infrastructure design. By employing a disaggregated, software-defined approach

in their data centers and a robust, multi-faceted global backbone, Meta can deliver its services

to a global user base while continuously innovating in areas like AI and virtual reality. The

sophisticated monitoring and automation systems in place are critical for maintaining the health

of this massive network, providing valuable lessons in the operational management of large-

scale distributed systems. For researchers and scientists in data-intensive fields, the

architectural principles and operational methodologies of Meta's network offer a compelling
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case study in building and maintaining the digital infrastructure required for modern scientific

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ICANN Lookup [lookup.icann.org]

2. WHOIS Search, Domain Name, Website, and IP Tools - Who.is [who.is]

3. ICANN Lookup - WHOIS [lookup.icann.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Meta Platforms' Network
Topology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371349#overview-of-meta-platforms-network-
topology-and-as1928370]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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